Cas no 1806512-91-3 (2-Bromo-1-(3-bromo-2-ethoxyphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-bromo-2-ethoxyphenyl)propan-1-one
• CAS No: 1806512-91-3
• MF: C₁₁H₁₂Br₂O₂
• MW: 336.019782066345
• CID: 4972703
• Update Time: 2025-06-15

2-Bromo-1-(3-bromo-2-ethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-bromo-2-ethoxyphenyl)propan-1-one

• Inchi： 1S/C11H12Br2O2/c1-3-15-11-8(10(14)7(2)12)5-4-6-9(11)13/h4-7H,3H2,1-2H3
• InChI Key： HYJTYNWKYXDXIA-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C=1OCC)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-1-(3-bromo-2-ethoxyphenyl)propan-1-one

Introduction to 2-Bromo-1-(3-bromo-2-ethoxyphenyl)propan-1-one (CAS No. 1806512-91-3)

2-Bromo-1-(3-bromo-2-ethoxyphenyl)propan-1-one is a significant compound in the field of organic synthesis and pharmaceutical research. This compound, identified by its unique chemical structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular formula and structural features of this compound make it a valuable intermediate in various synthetic pathways, particularly in the synthesis of complex molecules that are being explored for their biological activity.

The compound's structure consists of a propanone backbone substituted with a bromo group at the second carbon and an aromatic ring at the first carbon. The aromatic ring itself is further substituted with both bromo and ethoxy groups, which contribute to its unique reactivity and potential utility in medicinal chemistry. This specific arrangement of functional groups makes 2-Bromo-1-(3-bromo-2-ethoxyphenyl)propan-1-one a versatile building block for the construction of more intricate chemical entities.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease pathways. The structural motif present in 2-Bromo-1-(3-bromo-2-ethoxyphenyl)propan-1-one has been identified as a promising scaffold for designing molecules with potential therapeutic effects. For instance, researchers have been exploring its utility in the synthesis of compounds that modulate enzyme activity, particularly those involved in inflammatory and metabolic disorders.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By leveraging the structural features of 2-Bromo-1-(3-bromo-2-ethoxyphenyl)propan-1-one, scientists have been able to develop novel inhibitors that exhibit high selectivity and potency against specific kinases. These inhibitors have shown promise in preclinical studies and are being further investigated for their potential as therapeutic agents.

The bromine atoms present in the molecule contribute to its reactivity, making it amenable to further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse substituents onto the aromatic ring, expanding the chemical space available for drug discovery. Additionally, the ethoxy group provides a handle for further modifications, enabling the synthesis of derivatives with tailored biological properties.

Recent advancements in computational chemistry have also facilitated the design of new derivatives of 2-Bromo-1-(3-bromo-2-ethoxyphenyl)propan-1-one. By employing molecular modeling techniques, researchers can predict the binding modes of these compounds to target proteins and optimize their structures for improved efficacy. This computational approach has significantly accelerated the drug discovery process, allowing for more efficient identification of lead compounds.

The synthesis of 2-Bromo-1-(3-bromo-2-ethoxyphenyl)propan-1-one involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include bromination reactions followed by etherification and subsequent condensation steps. The use of advanced catalytic systems has improved the efficiency of these reactions, making them more scalable for industrial applications.

Industrial applications of this compound are not limited to pharmaceuticals; it also finds utility in agrochemicals and material science. For instance, derivatives of 2-Bromo-1-(3-bromo-2-ethoxyphenyl)propan-1-one have been investigated as potential intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in plants.

The environmental impact of using 2-Bromo-1-(3-bromo-2-ethoxyphenyl)propan-1-one as an intermediate must also be considered. Efforts are underway to develop greener synthetic methodologies that minimize waste and reduce energy consumption. These efforts align with broader trends in sustainable chemistry, which aim to make chemical processes more environmentally friendly without compromising on efficiency or yield.

In conclusion, 2-Bromo-1-(3-bromo-2-ethoxyphenyl)propan-1-one is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it a valuable building block for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.